Cas no 18829-55-5 (trans-2-Heptenal)
trans-2-Heptenal structure
Product Name:trans-2-Heptenal
CAS No:18829-55-5
MF:C7H12O
MW:112.169582366943
MDL:MFCD00007010
CID:51161
PubChem ID:5283316
Update Time:2025-09-26
trans-2-Heptenal Chemical and Physical Properties
Names and Identifiers
-
- (E)-Hept-2-enal
- (2E)-2-Heptenal
- (2E)-Heptenal
- (e)-2-heptena
- (E)-2-Heptenal
- 2-trans-Heptenal
- 3-Butylacrolein
- beta-Butylacrolein
- hept-(E)-2-enal
- trans-2-Heptenal
- trans-hept-2-en-1-al
- FEMA 3165
- 2-HEPTENAL
- T2 HEPTENAL
- 2-HEPTEN-1-AL
- Hept-2(E)-enal
- trans-2-hepten-1-al
- hept-trans-2-enal
- (E)-2-hepten-1-al
- n-hept-trans-2-enal
-
- MDL: MFCD00007010
- Inchi: 1S/C7H12O/c1-2-3-4-5-6-7-8/h5-7H,2-4H2,1H3/b6-5+
- InChI Key: NDFKTBCGKNOHPJ-AATRIKPKSA-N
- SMILES: CCCC/C=C/C=O
Computed Properties
- Exact Mass: 112.08900
- Monoisotopic Mass: 112.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 74.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
Experimental Properties
- Color/Form: Uncertain
- Density: 0.857 g/mL at 25 °C(lit.)
- Melting Point: -53.35°C (estimate)
- Boiling Point: 90-91 °C/50 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:123.8°F
Degrees Celsius:51°C - Refractive Index: n20/D 1.450(lit.)
- PSA: 17.07000
- LogP: 1.93170
- Solubility: Uncertain
- FEMA: 3165
trans-2-Heptenal Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H226-H302-H311-H315-H319
- Warning Statement: P280-P312
- Hazardous Material transportation number:UN 1988 3/PG 3
- WGK Germany:3
- Hazard Category Code: 10-20/21-43
- Safety Instruction: S16-S36/37
- FLUKA BRAND F CODES:10-23
- RTECS:MJ8795000
-
Hazardous Material Identification:
- HazardClass:3.2
- PackingGroup:III
- Storage Condition:2-8°C
- Safety Term:3.2
- Packing Group:III
- Risk Phrases:R10; R20/21; R43
- Packing Group:III
- Hazard Level:3.2
trans-2-Heptenal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H282200-5g |
trans-2-Heptenal |
18829-55-5 | 5g |
$ 125.00 | 2022-06-04 | ||
| TRC | H282200-25g |
trans-2-Heptenal |
18829-55-5 | 25g |
$ 205.00 | 2022-06-04 | ||
| TRC | H282200-100g |
trans-2-Heptenal |
18829-55-5 | 100g |
$ 600.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | TM347-25ml |
trans-2-Heptenal |
18829-55-5 | 95.0%(GC) | 25ml |
¥670.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | TM347-5ml |
trans-2-Heptenal |
18829-55-5 | 95.0%(GC) | 5ml |
¥224.0 | 2022-05-30 | |
| BAI LING WEI Technology Co., Ltd. | ALR-044N-100mg |
trans-2-Heptenal |
18829-55-5 | 100mg |
¥ 309 | 2022-04-26 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 324140-5G |
trans-2-Heptenal |
18829-55-5 | 5g |
¥998.61 | 2023-12-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H838703-100g |
trans-2-Heptenal |
18829-55-5 | 95% | 100g |
1,268.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W316504-SAMPLE-K |
trans-2-Heptenal |
18829-55-5 | ≥95%, stabilized, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W316504-200G-K |
trans-2-Heptenal |
18829-55-5 | ≥95%, stabilized, FG | 200G |
3663.2 | 2021-05-17 |
trans-2-Heptenal Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:18829-55-5)trans-2-Heptenal
Order Number:LE14183;LE1931998;LE2441548
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com
trans-2-Heptenal Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:18829-55-5)trans-2-Heptenal
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry